7-Amino-1,6-naphthyridin-2(1H)-one

• IUPAC Name: 7-amino-1H-1,6-naphthyridin-2-one
• InChI: InChI=1S/C8H7N3O/c9-7-3-6-5(4-10-7)1-2-8(12)11-6/h1-4H,(H2,9,10)(H,11,12)
• InChI Key: QRKPBYJUVGZAGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC2=CC(=NC=C21)N
• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• CAS No.: 220822-23-1

Description

7-Amino-1,6-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C8H7N3O and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

c-Met Kinase Inhibition

7-Amino-1,6-naphthyridin-2(1H)-one derivatives have been studied for their role as c-Met kinase inhibitors. Specifically, the incorporation of a cyclic urea pharmacophore into the 1,6-naphthyridine framework, through conformational constraining, led to the discovery of a new class of c-Met kinase inhibitors. These derivatives exhibit potent inhibitory activity against TPR-Met phosphorylation and cell proliferation in certain cancer cells at low micromolar concentrations (Wang et al., 2013).

Protein Tyrosine Kinase Inhibition

7-Substituted 3-(2,6-dichlorophenyl)-1,6-naphthyridin-2(1H)-ones, related to the this compound motif, are identified as selective inhibitors of protein tyrosine kinases, particularly c-Src. These compounds showed a high degree of correlation of activities against different kinases, with c-Src being generally the most sensitive to structural changes (Thompson et al., 2000).

Biomedical Applications

The biomedical applications of 1,6-naphthyridin-2(1H)-ones are vast. This group of compounds includes ligands for various receptors in the body. Over 17,000 compounds within this family have been identified in scientific literature, most of which are included in patents. These compounds are highly diverse in terms of their substituents and have been synthesized through various methods (Oliveras et al., 2021).

Structural Characterization and Antiproliferative Activity

Some derivatives of this compound, such as N-(7-{[2-(Dimethylamino)ethyl]amino}-1-methyl-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-3,4,5-trimethoxybenzamide, have been structurally characterized and exhibit antiproliferative activity towards breast cancer cell lines. The structural properties of these derivatives can be significant in the development of novel pharmaceutical compounds (Guillon et al., 2017).

Application in Biomolecular Interactions

The incorporation of fluorescent amino acids derived from 1,6-naphthyridin-2(1H)-one based fluorophores into peptides has been used for the ratiometric detection of biomolecular interactions. This demonstrates the compound's potential in bioanalytical and diagnostic applications, especially in sensing changes in protein interactions (Yokoo et al., 2019).